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Disclaimer: The following technical support guide has been developed for the human
melanoma cell line WM115, as it is presumed that "MS115" was a typographical error. If you
are working with a different cell line, please adapt these recommendations accordingly.

This resource provides researchers, scientists, and drug development professionals with
comprehensive troubleshooting guides and frequently asked questions (FAQSs) to address
common cell culture contamination issues encountered during studies with the WM115 cell line.

Troubleshooting Guides

This section offers a systematic approach to identifying and resolving various types of cell
culture contamination.

Issue 1: Sudden Change in Media Color and Turbidity

Possible Cause: Bacterial Contamination
Observations:

e Culture medium rapidly turns yellow (acidic)[1].
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e Medium becomes cloudy or turbid[2][3][4].
e Athin film may appear on the surface of the culture vessel[4].

o Under a microscope, small, motile rod-shaped or spherical particles are visible between the
WM115 cells.

Immediate Actions:

 |solate: Immediately quarantine the contaminated flask(s) and any shared reagents to
prevent cross-contamination.

» Verify: Examine the culture under a phase-contrast microscope at high magnification to
confirm the presence of bacteria.

o Discard: It is strongly recommended to discard the contaminated culture to prevent the
spread of contamination. Autoclave all contaminated flasks and media before disposal.

o Decontaminate: Thoroughly clean and disinfect the incubator, biosafety cabinet, and any
equipment that may have come into contact with the contaminated culture.

Prevention:

 Strict adherence to aseptic technique is crucial.

e Regularly clean and disinfect all cell culture equipment.
o Use sterile, high-quality reagents and media.

» Consider using antibiotic-free media for routine culture to unmask low-level or antibiotic-
resistant contamination.

Issue 2: Fuzzy Growth or Floating Clumps in the Culture

Possible Cause: Fungal (Mold or Yeast) Contamination

Observations:
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» Mold: Filamentous, web-like structures (mycelia) are visible, often appearing as fuzzy clumps
floating in the medium. The pH of the medium may initially remain stable and then rapidly
increase.

e Yeast: The medium may become turbid, and the pH can become acidic. Under the
microscope, yeast appears as individual, ovoid, or budding particles that are larger than
bacteria but smaller than mammalian cells.

Immediate Actions:

« |solate and Verify: As with bacterial contamination, isolate the culture and confirm the type of
fungal contaminant by microscopic examination.

» Discard: Fungal contamination is difficult to eliminate and can easily spread through airborne
spores. Discarding the culture is the safest course of action.

o Thorough Decontamination: Pay special attention to the incubator's water pan and the
biosafety cabinet, as these are common reservoirs for fungal spores.

Prevention:
« Filter all media and reagents through a 0.2 pum filter.
e Maintain a clean and organized cell culture area to minimize dust and airborne particles.

o Regularly replace and sterilize the water in the incubator water pan. Consider using a
fungicide in the water pan.

Issue 3: No Visible Contamination, but Cells are
Unhealthy and Results are Inconsistent

Possible Cause: Mycoplasma Contamination
Observations:

o« WMZ115 cells show reduced proliferation, changes in morphology, or decreased viability
without any visible signs of contamination like turbidity or pH shift.
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» Experimental results become irreproducible.

e Mycoplasma are too small to be seen with a standard light microscope.

Detection and Elimination:

Mycoplasma is a common and insidious contaminant. If suspected, it is critical to test for its
presence.

Detection Methods:

» PCR-Based Assays: Highly sensitive and rapid method for detecting mycoplasma DNA.

o DNA Staining (e.g., DAPI or Hoechst): Mycoplasma appear as small, fluorescent dots in the
cytoplasm or on the cell surface when viewed under a fluorescence microscope.

o ELISA: Detects mycoplasma antigens.

Elimination (if discarding the culture is not an option):

» Use commercially available mycoplasma removal agents or specific antibiotics (e.g.,
Plasmaocin).

» Follow the manufacturer's protocol carefully, as these reagents can be toxic to the cells.

» After treatment, culture the cells without antibiotics for several passages and re-test to
ensure the contamination has been eradicated.

Prevention:

¢ Routinely test all cell lines for mycoplasma, especially upon receipt from an external source.

e Quarantine new cell lines until they are confirmed to be free of contamination.

» Practice strict aseptic technique, as lab personnel are a primary source of mycoplasma
contamination.
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Issue 4: Altered WM115 Morphology and Growth Rate
Over Time

Possible Cause: Cross-Contamination with another Cell Line

Observations:

e The morphology of the WM115 cells gradually or suddenly changes.

» The growth rate significantly increases or decreases.

¢ Inconsistent experimental results, particularly if comparing with previous data.
Verification and Resolution:

e Cell Line Authentication: The most definitive way to identify cross-contamination is through
Short Tandem Repeat (STR) profiling. Compare the STR profile of your working cell line with
the known profile of WM115.

e Resolution: If cross-contamination is confirmed, discard the contaminated cell line
immediately. Thaw a new, authenticated stock of WM115 cells.

Prevention:

Never work with more than one cell line in the biosafety cabinet at the same time.

Use dedicated media and reagents for each cell line.

Clearly label all flasks and plates.

Maintain a well-documented cell bank with authenticated stocks.

Frequently Asked Questions (FAQS)

Q1: What are the primary sources of contamination in a cell culture lab?

Al: The most common sources of contamination include:
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o Laboratory Personnel: Poor aseptic technique can introduce microorganisms from skin,
breath, or clothing.

» Reagents and Media: Contaminated sera, media, or other solutions can introduce bacteria,
mycoplasma, or viruses.

» Equipment: Improperly sterilized glassware, pipettes, or contaminated incubators and
biosafety cabinets are significant sources.

e Airborne Particles: Dust and aerosols in the laboratory environment can carry microbial
spores.

e Cross-Contamination: Working with multiple cell lines simultaneously can lead to the
introduction of a more aggressive cell line into your culture.

Q2: Can | salvage a culture that is contaminated with bacteria or fungi?

A2: While it is sometimes possible to treat a contaminated culture with high concentrations of
antibiotics or antifungals, it is generally not recommended. The high doses of antimicrobial
agents can be toxic to the cells and alter their physiology, potentially affecting experimental
outcomes. The most reliable and safest approach is to discard the contaminated culture and
start anew with a frozen, uncontaminated stock.

Q3: How often should I test my WM115 cells for mycoplasma?

A3: It is recommended to test for mycoplasma contamination at the following intervals:

Upon receipt of a new cell line from any external source.

Before cryopreservation of a cell bank.

Every 1 to 2 months for actively growing cultures.

If you observe any unexplained changes in cell growth or behavior.
Q4: What is the impact of using contaminated cell lines in my research?

A4: Using contaminated cell lines can have severe consequences, including:
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 Invalidated Data: Contaminants can alter the metabolism, growth, and gene expression of
your cells, leading to unreliable and irreproducible results.

» Wasted Time and Resources: Experiments conducted with contaminated cells will likely need
to be repeated, resulting in significant loss of time, effort, and money.

e Retraction of Publications: If contamination is discovered after publication, it can lead to the
retraction of the paper and damage to your scientific reputation.

Quantitative Data Summary

Table 1: Common Microbial Contaminants and Their Characteristics

Common
. . . . . Effect on Culture
Contaminant Typical Size Microscopic .
Medium

Appearance

Spherical or rod- Rapid drop in pH
Bacteria 1-10 pm P ] P P ) p

shaped, motile (yellow), turbidity

Ovoid or spherical, Gradual drop in pH,
Yeast 3-10 um ] o

budding turbidity

Filamentous, web-like pH may increase,
Mold >10 pm i -

mycelia visible clumps

Not visible with a light No visible change in
Mycoplasma 0.1-1.0 pm

microscope pH or turbidity

Table 2: Recommended Concentrations of Common Antibiotics for Short-Term Use

Antibiotic Working Concentration Target Organism
Penicillin 50-100 U/mL Gram-positive bacteria
Streptomycin 50-100 pg/mL Gram-negative bacteria
Amphotericin B 0.25-2.5 pg/mL Fungi and yeast
Plasmocin 25 pg/mL Mycoplasma
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Note: Prolonged use of antibiotics is discouraged as it can mask underlying contamination and
lead to the development of resistant strains.

Experimental Protocols
Protocol 1: Mycoplasma Detection by PCR

This protocol provides a general outline for detecting mycoplasma contamination using a PCR-
based kit. Always refer to the specific manufacturer's instructions for your chosen Kit.

Materials:

Mycoplasma PCR detection kit

o Test sample (supernatant from your WM115 cell culture)
» Positive and negative controls (usually provided in the kit)
» Nuclease-free water

e PCR tubes

o Micropipettes and sterile, nuclease-free tips

e Thermal cycler

o Gel electrophoresis equipment and reagents

Procedure:

o Sample Preparation: Collect 1 mL of the culture supernatant from a 70-80% confluent flask
of WM115 cells. Centrifuge at 200 x g for 5 minutes to pellet any cells. Use the supernatant
for the PCR reaction.

e PCR Reaction Setup:

o In a sterile PCR tube, prepare the reaction mix according to the kit's instructions. This
typically involves adding the PCR master mix, primers, and your sample supernatant.
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o Prepare a positive control reaction using the provided positive control DNA.

o Prepare a negative control reaction using nuclease-free water instead of a sample.

o Thermal Cycling: Place the PCR tubes in a thermal cycler and run the program as specified
in the kit's manual. A typical program involves an initial denaturation step, followed by 30-40
cycles of denaturation, annealing, and extension, and a final extension step.

o Gel Electrophoresis:
o Prepare an agarose gel (typically 1.5-2.0%).

o Load the PCR products from your sample, positive control, and negative control into
separate wells of the gel.

o Run the gel at an appropriate voltage until the dye front has migrated sufficiently.
e Result Interpretation:
o Visualize the DNA bands under UV light.

o Aband of the expected size in the positive control lane and no band in the negative control
lane indicates a valid assay.

o Aband of the same size in your sample lane indicates mycoplasma contamination.

Visualizations
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Caption: A workflow diagram for troubleshooting cell culture contamination.
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Caption: Experimental workflow for Mycoplasma detection by PCR.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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